Cas no 1267402-30-1 (3-Amino-3-(3-methoxyphenyl)butanoic acid)

• Product Name: 3-Amino-3-(3-methoxyphenyl)butanoic acid
• CAS No: 1267402-30-1
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 5158503
• PubChem ID: 64664088
• Update Time: 2025-10-12

3-Amino-3-(3-methoxyphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(3-methoxyphenyl)butanoic acid
• Benzenepropanoic acid, β-amino-3-methoxy-β-methyl-
• 3-Amino-3-(3-methoxyphenyl)butanoic acid

• Inchi： 1S/C11H15NO3/c1-11(12,7-10(13)14)8-4-3-5-9(6-8)15-2/h3-6H,7,12H2,1-2H3,(H,13,14)
• InChI Key： PTLPMPGOLDLWHT-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C(C)(CC(=O)O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 232
• XLogP3: -1.8
• Topological Polar Surface Area: 72.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Amino-3-(3-methoxyphenyl)butanoic acid

Recent Advances in the Study of 3-Amino-3-(3-methoxyphenyl)butanoic acid (CAS: 1267402-30-1)

3-Amino-3-(3-methoxyphenyl)butanoic acid (CAS: 1267402-30-1) is a chiral β-amino acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a versatile building block for the synthesis of bioactive molecules, particularly in the development of novel pharmaceuticals targeting neurological disorders and metabolic diseases. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activities, and potential therapeutic applications.

One of the most notable advancements in the study of 3-Amino-3-(3-methoxyphenyl)butanoic acid is its role as a key intermediate in the synthesis of γ-aminobutyric acid (GABA) analogs. GABA is a major inhibitory neurotransmitter in the central nervous system, and its analogs have been widely investigated for their potential in treating epilepsy, anxiety, and other neurological conditions. Recent research has demonstrated that derivatives of 3-Amino-3-(3-methoxyphenyl)butanoic acid exhibit enhanced binding affinity to GABA receptors, suggesting their potential as next-generation neurotherapeutics.

In addition to its neurological applications, 3-Amino-3-(3-methoxyphenyl)butanoic acid has also been investigated for its role in modulating metabolic pathways. A 2023 study published in the Journal of Medicinal Chemistry revealed that this compound can act as a selective activator of peroxisome proliferator-activated receptors (PPARs), which are critical regulators of lipid metabolism and glucose homeostasis. These findings open new avenues for the development of drugs targeting type 2 diabetes and obesity.

The synthesis of 3-Amino-3-(3-methoxyphenyl)butanoic acid has also seen significant improvements in recent years. A novel asymmetric catalytic method, reported in Angewandte Chemie in 2022, enables the efficient production of this compound with high enantiomeric purity. This methodological breakthrough not only enhances the scalability of its production but also reduces the environmental impact associated with traditional synthetic routes.

Despite these promising developments, challenges remain in the clinical translation of 3-Amino-3-(3-methoxyphenyl)butanoic acid-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. However, the growing body of research underscores the compound's potential as a valuable tool in drug discovery and development.

In conclusion, 3-Amino-3-(3-methoxyphenyl)butanoic acid (CAS: 1267402-30-1) represents a promising scaffold for the design of novel therapeutics with applications in neurology and metabolism. Continued research into its pharmacological properties and synthetic accessibility will be crucial for unlocking its full potential in the pharmaceutical industry.